molecular formula C6H6N4 B040477 2-Hydrazinylpyridine-4-carbonitrile CAS No. 913839-68-6

2-Hydrazinylpyridine-4-carbonitrile

Cat. No. B040477
CAS RN: 913839-68-6
M. Wt: 134.14 g/mol
InChI Key: PMRMKCHJLLVOQU-UHFFFAOYSA-N
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Description

2-Hydrazinylpyridine-4-carbonitrile, also known as 2-hydrazinoisonicotinonitrile, is a chemical compound with the molecular formula C6H6N4 and a molecular weight of 134.14 . It is a powder in physical form .


Synthesis Analysis

The synthesis of 2-Hydrazinylpyridine-3,4-dicarbonitriles involves the reaction of 2-Chloropyridine-3,4-dicarbonitriles with hydrazine hydrate in ethanol . The condensation of the resulting product with salicylaldehyde and its substituted derivatives affords the corresponding 2-{2-[2-hydroxyphenylmethylidene]hydrazinyl}pyridine-3,4-dicarbonitriles .


Molecular Structure Analysis

The InChI code for 2-Hydrazinylpyridine-4-carbonitrile is 1S/C6H6N4/c7-4-5-1-2-9-6(3-5)10-8/h1-3H,8H2,(H,9,10) .


Chemical Reactions Analysis

The chemical reactions involving 2-Hydrazinylpyridine-3,4-dicarbonitriles include its reaction with salicylaldehyde derivatives . The fluorescence spectra of the hydrazones obtained from 3-methoxysalicylaldehyde showed sensitivity toward zinc ions .


Physical And Chemical Properties Analysis

2-Hydrazinylpyridine-4-carbonitrile is a powder in physical form . The storage temperature is 4 degrees .

Scientific Research Applications

Safety and Hazards

The safety information for 2-Hydrazinylpyridine-4-carbonitrile includes several hazard statements: H302, H312, H315, H319, H332, H335, H351, H361 . The signal word is "Warning" .

properties

IUPAC Name

2-hydrazinylpyridine-4-carbonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6N4/c7-4-5-1-2-9-6(3-5)10-8/h1-3H,8H2,(H,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PMRMKCHJLLVOQU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=C(C=C1C#N)NN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80602708
Record name 2-Hydrazinylpyridine-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80602708
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

134.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Hydrazinylpyridine-4-carbonitrile

CAS RN

913839-68-6
Record name 2-Hydrazinylpyridine-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80602708
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-hydrazinylpyridine-4-carbonitrile
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Synthesis routes and methods I

Procedure details

To a solution of 2-chloropyridine-4-carbonitrile (20.0 g, 144 mmol) in 1-butanol (150 mL) was added 1 M solution of hydrazine hydrate in THF (303 mL, 303 mmol) dropwise at rt. It was then heated at 60° C. overnight. The mixture was concentrated, and the residue was purified by flash column chromatography (CH2Cl2/MeOH=20/1) to afford the title compound (3.5 g, 18%) as a white solid. [M+H] Calc'd for C6H6N4, 135. Found, 135.
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303 mL
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150 mL
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Yield
18%

Synthesis routes and methods II

Procedure details

20.0 g (144 mmol) of 2-chloroisonicotinonitrile are initially charged in 150 ml of 1-butanol, 303 ml (303 mmol) of a 1 M solution of hydrazine hydrate in THF are added and the mixture is heated for 16 h (bath temperature 110° C.). The mixture is concentrated and the residue is purified by flash chromatography on silica gel (mobile phase: dichloromethane/methanol 10:1).
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150 mL
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